Cas no 954253-24-8 (N-Cyclopropyltetrahydrothiophen-3-amine)

• Product Name: N-Cyclopropyltetrahydrothiophen-3-amine
• CAS No: 954253-24-8
• MF: C₇H₁₃NS
• MW: 143.24982047081
• CID: 4661758
• Update Time: 2025-11-01

N-Cyclopropyltetrahydrothiophen-3-amine Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyltetrahydrothiophen-3-amine

• Inchi： 1S/C7H13NS/c1-2-6(1)8-7-3-4-9-5-7/h6-8H,1-5H2
• InChI Key： DFZRIVUVHOAVOP-UHFFFAOYSA-N
• SMILES： C1SCCC1NC1CC1

Additional information on N-Cyclopropyltetrahydrothiophen-3-amine

Comprehensive Overview of N-Cyclopropyltetrahydrothiophen-3-amine (CAS No. 954253-24-8): Properties, Applications, and Research Insights

N-Cyclopropyltetrahydrothiophen-3-amine (CAS No. 954253-24-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This bicyclic amine derivative combines a cyclopropyl group with a tetrahydrothiophene ring, creating a versatile scaffold for drug discovery. The compound's molecular formula C₇H₁₃NS and molecular weight 143.25 g/mol make it an interesting candidate for medicinal chemistry applications, particularly in the development of novel bioactive molecules.

Recent scientific literature highlights the growing importance of sulfur-containing heterocycles like tetrahydrothiophene derivatives in modern drug design. The presence of both nitrogen and sulfur atoms in N-Cyclopropyltetrahydrothiophen-3-amine provides multiple sites for molecular interactions, potentially enhancing binding affinity to biological targets. Researchers are particularly interested in how the cyclopropyl moiety's ring strain might influence the compound's conformational properties and metabolic stability, a hot topic in contemporary medicinal chemistry discussions about bioisosteric replacements and privileged structures.

The synthesis of N-Cyclopropyltetrahydrothiophen-3-amine typically involves multi-step organic transformations, with key steps including the construction of the tetrahydrothiophene core and subsequent introduction of the cyclopropyl amine functionality. Advanced purification techniques such as column chromatography or recrystallization are often employed to obtain high-purity material suitable for research applications. Analytical characterization commonly utilizes techniques like NMR spectroscopy, mass spectrometry, and HPLC analysis, which are frequently searched topics among chemistry professionals.

In pharmacological contexts, structural analogs of N-Cyclopropyltetrahydrothiophen-3-amine have shown promise in various therapeutic areas. The compound's framework appears in research targeting CNS disorders, with particular interest in its potential as a neurotransmitter modulator. The thiophene moiety's electron-rich nature may contribute to interactions with biological receptors, while the amine functionality offers opportunities for salt formation to improve solubility - a crucial consideration in modern drug formulation strategies that dominate pharmaceutical industry discussions.

From a chemical biology perspective, N-Cyclopropyltetrahydrothiophen-3-amine serves as a valuable building block for structure-activity relationship (SAR) studies. Researchers can systematically modify different regions of the molecule to explore how structural changes affect biological activity, a methodology central to rational drug design. The compound's moderate lipophilicity (predicted LogP ~1.5) places it within the desirable range for many drug candidates, aligning with current industry focus on Lipinski's rule of five compliance in early-stage discovery.

Material scientists have also examined derivatives of N-Cyclopropyltetrahydrothiophen-3-amine for potential applications in functional materials. The sulfur atom's lone pairs may participate in coordination chemistry, making the compound interesting for catalyst design or metal-organic frameworks (MOFs). These applications resonate with growing interest in sustainable chemistry solutions and green synthesis approaches that minimize environmental impact.

Quality control of N-Cyclopropyltetrahydrothiophen-3-amine requires careful attention to purity specifications, typically ≥95% as determined by chromatographic methods. Storage recommendations generally suggest keeping the compound under inert atmosphere at low temperatures to maintain stability, reflecting standard practices for amine-containing compounds. These handling considerations are particularly relevant for researchers searching for compound storage best practices or laboratory safety protocols.

The commercial availability of N-Cyclopropyltetrahydrothiophen-3-amine from specialty chemical suppliers has increased in recent years, supporting its growing research applications. Pricing and availability often depend on scale and purity requirements, with custom synthesis options available for modified derivatives. This accessibility aligns with the pharmaceutical industry's demand for diverse chemical libraries to support high-throughput screening initiatives.

Future research directions for N-Cyclopropyltetrahydrothiophen-3-amine may explore its potential in bioconjugation chemistry or as a precursor for more complex heterocyclic systems. The compound's structural features make it amenable to various click chemistry transformations, a rapidly evolving field in chemical biology. Additionally, its potential as a chiral auxiliary or organocatalyst warrants investigation, particularly in asymmetric synthesis applications that are gaining prominence in academic and industrial research.

From an intellectual property perspective, N-Cyclopropyltetrahydrothiophen-3-amine appears in several patent applications related to pharmaceutical compositions, reflecting its value in proprietary drug development. The compound's structural novelty combined with its synthetic accessibility makes it attractive for patent landscaping strategies, a topic of significant interest to pharmaceutical legal professionals and R&D managers.

In conclusion, N-Cyclopropyltetrahydrothiophen-3-amine (CAS No. 954253-24-8) represents an intriguing chemical entity with multifaceted research potential. Its unique combination of cyclopropyl and tetrahydrothiophene structural elements offers numerous opportunities for scientific exploration across medicinal chemistry, materials science, and chemical biology domains. As research continues to uncover new applications for this compound, its importance in various scientific disciplines will likely continue to grow.